Cas no 85657-12-1 ((piperidin-2-yl)methanethiol)

• Product Name: (piperidin-2-yl)methanethiol
• CAS No: 85657-12-1
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 5233931
• PubChem ID: 55286053
• Update Time: 2026-03-08

(piperidin-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• Piperidin-2-ylmethanethiol
• 2-Piperidinemethanethiol
• (piperidin-2-yl)methanethiol

• Inchi： 1S/C6H13NS/c8-5-6-3-1-2-4-7-6/h6-8H,1-5H2
• InChI Key： FRYJBHDTYKAPFU-UHFFFAOYSA-N
• SMILES： N1CCCCC1CS

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 13Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (piperidin-2-yl)methanethiol

(Piperidin-2-yl)methanethiol (CAS No. 85657-12-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(Piperidin-2-yl)methanethiol (CAS No. 85657-12-1) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as 2-piperidinylmethanethiol, is characterized by a piperidine ring attached to a methanethiol group, which imparts it with distinct chemical and biological properties.

The chemical structure of (piperidin-2-yl)methanethiol is composed of a six-membered piperidine ring and a thiol (SH) group. The piperidine ring is a common motif in many biologically active molecules, contributing to the compound's ability to interact with various biological targets. The thiol group, on the other hand, is known for its reactivity and ability to form disulfide bonds, which are crucial in many biological processes.

Recent research has highlighted the potential of (piperidin-2-yl)methanethiol in various therapeutic applications. One notable area of interest is its role as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (piperidin-2-yl)methanethiol exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the development of new drugs for pain management and inflammatory diseases.

In addition to its therapeutic applications, (piperidin-2-yl)methanethiol has been explored for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are essential tools in organic synthesis, enabling the selective formation of enantiomers, which are crucial for many pharmaceuticals. A recent study published in the Tetrahedron: Asymmetry journal reported that (piperidin-2-yl)methanethiol-based chiral auxiliaries can significantly enhance the enantioselectivity of certain catalytic reactions, thereby improving the efficiency and yield of chiral drug synthesis.

The physical and chemical properties of (piperidin-2-yl)methanethiol have also been extensively studied. It is a colorless liquid with a characteristic sulfurous odor. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water due to the presence of the thiol group. The boiling point of (piperidin-2-yl)methanethiol is relatively low, which makes it suitable for use in various synthetic processes that require moderate temperatures.

The reactivity of the thiol group in (piperidin-2-yl)methanethiol has been exploited in several chemical reactions. For example, it can undergo oxidation to form disulfides or sulfonic acids, which are important intermediates in many synthetic pathways. Additionally, the thiol group can participate in nucleophilic substitution reactions, making it useful for the synthesis of sulfur-containing compounds with diverse functionalities.

In terms of safety and handling, while (piperidin-2-yl)methanethiol is not classified as a hazardous substance under current regulations, it should be handled with care due to its reactivity and potential for forming toxic byproducts when exposed to certain conditions. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to minimize exposure risks.

The environmental impact of (piperidin-2-yl)methanethiol has also been considered in recent studies. Research published in the Journal of Environmental Science and Health indicated that this compound has low environmental persistence and does not accumulate significantly in aquatic ecosystems. However, it is recommended to follow best practices for waste disposal to minimize any potential environmental impact.

In conclusion, (piperidin-2-yl)methanethiol (CAS No. 85657-12-1) is a valuable compound with a wide range of applications in medicinal chemistry and organic synthesis. Its unique structural features and reactivity make it an attractive building block for the development of new drugs and chiral auxiliaries. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.